Cas no 61378-68-5 (1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo-)

1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo- structure
61378-68-5 structure
Product Name:1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo-
CAS No:61378-68-5
MF:C10H8ClN3O2
MW:237.642420768738
CID:481659
PubChem ID:71396342
Update Time:2025-04-19

1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo-
    • 1-(4-chlorophenyl)-5-oxo-4H-pyrazole-3-carboxamide
    • DTXSID00817913
    • 1-(4-Chlorophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxamide
    • 61378-68-5
    • Inchi: 1S/C10H8ClN3O2/c11-6-1-3-7(4-2-6)14-9(15)5-8(13-14)10(12)16/h1-4H,5H2,(H2,12,16)
    • InChI Key: BSMCBWRTFRGLDH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(CC(C(N)=O)=N1)=O

Computed Properties

  • Exact Mass: 237.03064
  • Monoisotopic Mass: 237.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • PSA: 75.76
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